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Compound of Interest

Compound Name: ML418

Cat. No.: B609172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of ML418, a

selective inhibitor of the Kir7.1 potassium channel, using dimethyl sulfoxide (DMSO) as the

solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
ML418 is a potent and selective small molecule inhibitor of the inward rectifier potassium

channel Kir7.1, with an IC50 of 0.31 μM.[1][2][3] It also shows inhibitory activity against Kir6.2.

[2][4] Due to its role in regulating neuronal excitability, ML418 is a valuable tool for research in

neuroscience, cardiovascular disease, and other physiological areas. Accurate preparation of

stock solutions is the first critical step in any in vitro or in vivo study involving this compound.

DMSO is a common solvent for ML418 due to its high solubilizing capacity for both polar and

nonpolar compounds.

Quantitative Data Summary
A clear understanding of the physicochemical properties of ML418 and DMSO is essential for

accurate stock solution preparation. The table below summarizes key quantitative data.
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Parameter Value Reference

ML418

Molecular Weight 377.87 g/mol

CAS Number 1928763-08-9

Solubility in DMSO Up to 20 mM (7.56 mg/mL)

Alternate Solubility Data 20.83 mg/mL (55.12 mM)

Purity ≥98%

Storage (Powder) -20°C for up to 3 years

DMSO

Molecular Weight 78.13 g/mol

Density 1.10 g/mL

Purity
≥99.9% (Molecular Biology

Grade)

Storage Room Temperature

Experimental Protocol: Preparation of a 10 mM
ML418 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML418 in DMSO. This

concentration is a common starting point for serial dilutions in various experimental assays.

Materials and Equipment
ML418 powder (≥98% purity)

Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle ML418 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Consult the Safety Data Sheet (SDS) for both ML418 and DMSO before starting the

procedure.

Step-by-Step Procedure
Equilibrate Reagents: Allow the ML418 powder and DMSO to reach room temperature

before opening to prevent condensation of moisture, as DMSO is hygroscopic.

Weigh ML418: Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

Carefully weigh out the desired amount of ML418 powder. For example, to prepare 1 mL of a

10 mM stock solution, you would weigh out 3.78 mg of ML418.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Example: 10 mM x 0.001 L x 377.87 g/mol = 3.7787 mg

Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the ML418 powder. To continue the example, add 1 mL of DMSO.

Dissolve ML418: Close the tube or vial securely and vortex the mixture until the ML418 is

completely dissolved. A clear solution should be obtained.
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Aid Dissolution (if necessary): If the compound does not fully dissolve with vortexing, brief

sonication or gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution.

However, avoid excessive heat to prevent degradation of the compound.

Labeling: Clearly label the tube or vial with the compound name (ML418), concentration (10

mM in DMSO), date of preparation, and your initials.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw

cycles. When stored at -20°C, the solution is stable for at least one month, and at -80°C, for

up to six months.
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Caption: Workflow for ML418 stock solution preparation.
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Caption: Inhibitory action of ML418 on the Kir7.1 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of ML418 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609172#how-to-prepare-ml418-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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